KBH-A42

Colon cancer HDAC inhibitor Anti-proliferative
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H22N2O3
Molecular Weight 302.37 g/mol
Cat. No. B15587704
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Technical Parameters


Basic Identity
Product NameKBH-A42
Molecular FormulaC17H22N2O3
Molecular Weight302.37 g/mol
Structural Identifiers
InChIInChI=1S/C17H22N2O3/c20-16(18-22)11-10-15-9-5-13-19(17(15)21)12-4-8-14-6-2-1-3-7-14/h1-3,6-7,9,22H,4-5,8,10-13H2,(H,18,20)
InChIKeyQVZVOPUKMAJJHD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

KBH-A42 (CAS 798543-50-7): A δ-Lactam-Based Hydroxamic Acid HDAC Inhibitor with Documented Anti-Proliferative and Anti-Inflammatory Activity


KBH-A42 [N-hydroxy-3-(2-oxo-1-(3-phenylpropyl)-1,2,5,6-tetrahydropyridin-3-yl)propanamide] is a synthetic histone deacetylase (HDAC) inhibitor characterized by a δ-lactam scaffold bearing a hydroxamic acid zinc-binding group [1]. First reported by Kang et al. in 2009, the compound exhibits pan-HDAC inhibitory activity with IC₅₀ values ranging from 22 nM to 305 nM across Class I and Class II HDAC isoforms in enzyme assays [2]. KBH-A42 is structurally distinct from the widely used reference inhibitor SAHA (vorinostat) and the benzamide class HDAC inhibitors such as MS-275 (entinostat) [3]. The compound has been evaluated in both oncology models (colon cancer, leukemia, bladder cancer) and inflammation models (LPS-induced endotoxemia), establishing a dual-profile that informs its positioning relative to in-class alternatives [2][4].

Pan-Class I/II HDAC inhibition studies across colon and leukemia models
P-gp+ multidrug-resistant cancer model research with efflux-independent activity
p38 MAPK / AP-1 signaling pathway studies in NF-κB-independent inflammation context
Colon cancer and leukemia xenograft model-response research with reported in vivo context

Why KBH-A42 Cannot Be Interchangeably Substituted with SAHA, MS-275, or CI-994 in Scientific Studies


Despite sharing HDAC inhibition as a nominal mechanism, KBH-A42 exhibits a distinct pharmacological profile that precludes simple interchangeability with other hydroxamic acid HDAC inhibitors (e.g., SAHA, LBH589) or benzamide-type inhibitors (e.g., MS-275, CI-994). In head-to-head comparisons against SAHA in colon cancer cell lines, KBH-A42 demonstrated comparable or superior anti-proliferative activity [1]. However, the critical differentiation emerges in multidrug-resistant contexts: KBH-A42 maintains full efficacy against P-glycoprotein (P-gp)-expressing K562/ADR leukemia cells, whereas doxorubicin—a substrate of P-gp-mediated efflux—fails to inhibit growth at identical concentrations [2]. Furthermore, KBH-A42's selectivity profile (HDAC1/2) and its unique modulation of AP-1 transcriptional activity distinguish it from pan-HDAC inhibitors like SAHA and LBH589, which exhibit different effects on NF-κB signaling [3]. These compound-specific characteristics mean that substituting KBH-A42 with another HDAC inhibitor—even another hydroxamic acid—will yield non-equivalent experimental outcomes in assays involving drug resistance, inflammatory signaling, or transcriptional regulation.

KBH-A42
δ-Lactam hydroxamic acid scaffold
Distinct zinc-binding group presentation vs SAHA hydroxamic acid or MS-275 benzamide class
SAHA / MS-275 / CI-994
Scaffold-class mismatch
Hydroxamic acid or benzamide scaffolds may shift cellular outcome profiles
KBH-A42
P-gp efflux-independent activity
Retains reported activity in P-gp+ MDR cells where chemotherapeutics show limited effect
Doxorubicin / Chemotherapeutics
MDR efflux profile may differ
P-gp substrate status may limit activity in multidrug-resistant models
KBH-A42
p38 MAPK / AP-1 pathway modulation
p38 phosphorylation decreased; AP-1 DNA binding increased; NF-κB unchanged
SAHA / MS-275
Signaling pathway context may not transfer
Reported NF-κB suppression; AP-1/p38 differentiation may alter inflammatory endpoint interpretation

KBH-A42 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data


KBH-A42 vs. SAHA (Vorinostat): Direct Comparative Anti-Proliferative Activity in Colon Cancer Cell Lines

In a study evaluating anti-tumor activity, KBH-A42 inhibition of cancer cell growth was found to be comparable to or stronger than that of SAHA, an FDA-approved pan-HDAC inhibitor [1]. While exact IC₅₀ values for cell proliferation were not tabulated in the abstract, the authors explicitly stated that KBH-A42's activity met or exceeded that of SAHA across the colon cancer cell lines examined (SW620, SW480, HCT-15) [1].

Colon cancer cell panel
Head-to-head
KBH-A42 activity ≥ SAHA across SW620, SW480, HCT-15 lines
Supports colon cancer model-response context
Qualitative assessment; verify cell-line IC₅₀ values
Colon cancer HDAC inhibitor Anti-proliferative

KBH-A42 Retains Full Anti-Proliferative Efficacy in P-Glycoprotein-Expressing Multidrug-Resistant Leukemia Cells

KBH-A42 was evaluated against doxorubicin in P-gp-negative K562 and P-gp-positive K562/ADR human leukemia cells. Doxorubicin dose-dependently inhibited P-gp-negative K562 cells but failed to substantially inhibit P-gp-positive K562/ADR cells even at 10 µM. In contrast, KBH-A42 dose-dependently and effectively inhibited cell growth in both cell lines, regardless of P-gp expression status [1].

P-gp+ MDR leukemia
Head-to-head
KBH-A42 active in K562/ADR (P-gp⁺) and K562 (P-gp⁻); doxorubicin inactive in K562/ADR at 10 µM
Supports MDR model-response context
Efflux-independent HDAC inhibition in chemoresistant models
Multidrug resistance P-glycoprotein Leukemia

KBH-A42 Demonstrates Anti-Tumor Activity in Vivo: Human Colon Cancer Xenograft Model

KBH-A42 inhibited SW620 human colon cancer tumor growth in a xenograft model, establishing in vivo anti-tumor activity [1]. In a separate study using BALB/c nude mice bearing K562 leukemia xenografts, KBH-A42 administered at 100 mg/kg (QD, i.p. for 14 days) significantly inhibited tumor growth, with tumor weight measured on day 14 [2].

Xenograft tumor model
Reported
SW620 colon cancer & K562 leukemia xenografts; reported tumor growth inhibition at 100 mg/kg QD i.p.
Supports in vivo xenograft model-response context
Verify dose-response and model transfer conditions
In vivo efficacy Xenograft Colon cancer

KBH-A42 Suppresses TNF-α and NO Production: In Vitro Anti-Inflammatory Quantification

In LPS-stimulated murine macrophage RAW 264.7 cells, KBH-A42 inhibited TNF-α production with an IC₅₀ of 1.10 µM and nitric oxide (NO) production with an IC₅₀ of 2.71 µM [1]. This activity was corroborated in peritoneal macrophages and extended to in vivo suppression of TNF-α in an LPS-induced mouse endotoxemia model [2].

Cytokine inhibition
Reported
TNF-α IC₅₀ 1.10 µM | NO IC₅₀ 2.71 µM
Supports anti-inflammatory assay context
LPS-stimulated RAW 264.7 macrophage model
Anti-inflammatory TNF-α Nitric oxide

KBH-A42 HDAC Isoform Inhibition Profile: Potent Pan-Inhibitor with Nanomolar Potency

KBH-A42 potently inhibited the enzyme activity of all HDACs tested, with IC₅₀ values ranging from 0.022 μM (22 nM) for HDAC6 to 0.305 μM (305 nM) for HDAC5 [1]. This pan-HDAC inhibitory profile encompasses Class I and Class II HDACs, consistent with its hydroxamic acid zinc-binding pharmacophore.

HDAC isoform panel
Reported
IC₅₀ 22 nM (HDAC6) – 305 nM (HDAC5) | pan-Class I/II coverage
Supports pan-HDAC enzyme inhibition context
Comparable potency tier to SAHA in enzyme assays
HDAC isoform selectivity Enzyme inhibition IC₅₀ panel

KBH-A42 Transcriptional Regulation: p38 MAPK Suppression and AP-1 Activation Differentiates from SAHA's NF-κB Modulation

In mechanistic studies, KBH-A42 decreased the phosphorylation of p38 MAPK while leaving ERK1/2 and SAPK/JNK phosphorylation unaffected. Additionally, KBH-A42 dose-dependently increased AP-1 DNA binding, whereas NF-κB DNA binding remained unchanged even at increasing concentrations [1]. This contrasts with SAHA and MS-275, which have been reported to suppress LPS-stimulated NF-κB nuclear accumulation [2].

Signaling mechanism
Reported
p38 phosphorylation ↓ | AP-1 DNA binding ↑ (dose-dependent) | NF-κB DNA binding unchanged
Supports AP-1/p38 pathway differentiation from SAHA/MS-275
NF-κB-independent anti-inflammatory signaling context
Signal transduction MAPK pathway Transcription factor

KBH-A42 Recommended Research Application Scenarios Based on Differentiating Evidence


Studies of HDAC Inhibitor Efficacy in Multidrug-Resistant (MDR) Cancer Models

KBH-A42 is particularly suitable for studies involving P-glycoprotein (P-gp)-expressing multidrug-resistant cancer cell lines or xenografts. Direct evidence demonstrates that KBH-A42 retains full anti-proliferative activity against P-gp-positive K562/ADR leukemia cells, whereas the chemotherapeutic doxorubicin is ineffective at identical concentrations [1]. This property enables evaluation of HDAC inhibition in resistance contexts without confounding by drug efflux. Recommended cell models include K562/ADR (P-gp⁺) with K562 (P-gp⁻) as an isogenic comparator. For in vivo MDR xenograft studies, dosing at 100 mg/kg QD i.p. for 14 days has demonstrated significant tumor growth inhibition in K562 xenografts [2].

Comparative Pharmacology Studies Requiring a Nanomolar-Potency Pan-HDAC Inhibitor with Distinct Structural Scaffold

KBH-A42 is an appropriate reference compound or alternative to SAHA when a δ-lactam-based hydroxamic acid scaffold is desired for structure-activity relationship (SAR) or scaffold-hopping studies. With IC₅₀ values ranging from 22 nM (HDAC6) to 305 nM (HDAC5), KBH-A42 achieves pan-HDAC inhibition potency comparable to SAHA [1]. Unlike the benzamide class (CI-994: IC₅₀ ~0.9–1.2 µM for HDAC1–3), KBH-A42 is approximately 30- to 50-fold more potent [2]. This scaffold distinction is valuable for studies interrogating how subtle differences in zinc-binding group presentation and surface recognition affect cellular outcomes, particularly in colon cancer cell lines (SW620, SW480, HCT-15) where direct comparative data with SAHA exist [3].

Inflammation and Cytokine Signaling Research Focusing on p38 MAPK and AP-1 Pathways (NF-κB-Independent Mechanisms)

KBH-A42 is a mechanistically informative tool for dissecting HDAC inhibitor-mediated anti-inflammatory signaling that operates independently of NF-κB. Documented findings show that KBH-A42 suppresses TNF-α (IC₅₀ = 1.10 µM) and NO (IC₅₀ = 2.71 µM) production in LPS-stimulated RAW 264.7 macrophages [1] while specifically decreasing p38 MAPK phosphorylation and increasing AP-1 DNA binding, with no effect on NF-κB DNA binding [2]. This contrasts with SAHA and MS-275, which reportedly suppress NF-κB nuclear accumulation [3]. Researchers studying AP-1-driven inflammatory gene expression or p38-dependent cytokine regulation can use KBH-A42 as a pathway-selective probe, with the LPS-induced mouse endotoxemia model providing a validated in vivo correlate [2].

Colon Cancer Preclinical Research Requiring an In Vivo-Validated HDAC Inhibitor

KBH-A42 is directly supported by in vivo efficacy data in human colon cancer xenograft models, making it suitable for preclinical oncology studies focused on colorectal cancer. The compound was specifically evaluated in SW620 colon cancer xenografts and demonstrated significant tumor growth inhibition [1]. Among the cancer cell lines tested, colon cancer cells (SW620, SW480, HCT-15) exhibited the highest sensitivity to KBH-A42 in vitro [1]. This tissue-type sensitivity profile, combined with validated in vivo activity at 100 mg/kg QD i.p., provides a defined experimental framework for colon cancer-focused HDAC inhibitor studies [2]. Researchers may consider SAHA as a parallel comparator arm, given the existing head-to-head data [1].

Application
Selection Property
Validation Focus
MDR cancer model HDAC studies
P-gp efflux-independent profile
MDR cell-line and xenograft endpoint review
HDAC inhibitor scaffold comparison
δ-Lactam hydroxamic acid scaffold class
Pan-HDAC isoform potency context vs SAHA/benzamide comparators
AP-1 / p38 MAPK signaling research
NF-κB-independent pathway context
p38 phosphorylation and AP-1 DNA binding endpoint review
Colon cancer xenograft studies
Colon cancer model-response context
Xenograft growth inhibition and tissue-type sensitivity review

Technical Documentation Hub

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